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Compound of Interest

Compound Name: Isooctyl hydrogen succinate

Cat. No.: B15177637

Technical Guide: Physical Properties of Isooctyl
Hydrogen Succinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isooctyl hydrogen succinate (CAS No. 94248-72-3), also known as butanedioic acid,
monoisooctyl ester, is a chemical compound with the molecular formula C12H2204.[1][2] This
document provides a comprehensive overview of its known physical properties. Due to the
limited availability of specific experimental data in the public domain for this particular ester, this
guide also furnishes detailed, standardized experimental protocols for determining key physical
characteristics such as melting point, boiling point, density, and solubility.

Chemical Identity and Structure
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Property Value

Chemical Name Isooctyl hydrogen succinate

Synonym Butanedioic acid, monoisooctyl ester[1]
CAS Number 94248-72-3[1][2]

Molecular Formula C12H2204[1][2]

Molecular Weight 230.30 g/mol [1][2]

Appearance White powder[1]

Physical Properties

The following table summarizes the available physical property data for isooctyl hydrogen
succinate. It is important to note that specific quantitative data for several key properties are
not readily available in published literature.

Property Value

Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available

Experimental Protocols for Physical Property
Determination

The following sections detail standardized methodologies for determining the primary physical
properties of solid organic compounds like isooctyl hydrogen succinate.

Determination of Melting Point (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.
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Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)[3]

Capillary tubes (sealed at one end)[3]

Thermometer[3]

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry isooctyl hydrogen succinate powder is
finely ground using a mortar and pestle.[4]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.[5]

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then placed in the heating bath
(e.g., mineral oil in a Thiele tube) of the melting point apparatus.[5]

Heating: The sample is heated at a steady, slow rate, typically 1-2 °C per minute, especially
when approaching the expected melting point.[4]

Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.[6] The
melting point is reported as the range T1-T2.

Determination of Boiling Point (OECD 103)

While isooctyl hydrogen succinate is a solid at room temperature, its boiling point can be

determined under reduced pressure to prevent decomposition. The OECD Test Guideline 103

describes several methods for determining the boiling point of a substance.[1][7][8] The

dynamic method is highlighted here.
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Apparatus:

e Heating bath with a stirrer

o Test vessel with a temperature measuring device

e Pressure measurement and control system

Procedure:

The substance is placed in the test vessel.
e The pressure in the apparatus is gradually reduced, and the temperature is increased.

e The boiling point is the temperature at which the vapor pressure of the substance equals the
applied pressure. This is observed as the temperature at which boiling becomes vigorous
and constant.

o Measurements are taken at various pressures to establish a vapor pressure curve.

Determination of Density (ASTM D1505 - Gradient
Column Method)

For solid powders, density can be determined using various techniques. The ASTM D1505
standard test method, which uses a density gradient column, is a suitable approach.[9]

Apparatus:

Graduated glass column

Two miscible liquids of known densities (one less dense and one denser than the sample)

Calibrated glass floats

Apparatus for filling the column

Procedure:
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o Column Preparation: A density gradient is established in the column by carefully layering the
two liquids in varying proportions.[9]

» Calibration: The column is calibrated using glass floats of known densities.

o Sample Introduction: A small, air-bubble-free sample of isooctyl hydrogen succinate is
carefully introduced into the column.

» Equilibration: The sample is allowed to settle to a level where its density matches that of the
surrounding liquid.

o Density Reading: The density of the sample is determined by comparing its equilibrium
position to the calibration curve established by the floats.

Determination of Solubility

Solubility is a qualitative or quantitative measure of the amount of a substance that can
dissolve in a given solvent at a specified temperature. A general procedure for assessing
solubility in various solvents is as follows.[10]

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes

Analytical balance

Procedure:

e Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water,
ethanol, acetone, diethyl ether, toluene, hexane).

¢ Qualitative Assessment:
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o Place a small, accurately weighed amount of isooctyl hydrogen succinate (e.g., 10 mg)
into a test tube.

o Add a small volume of the selected solvent (e.g., 1 mL) and agitate the mixture vigorously
(e.g., using a vortex mixer) for a set period.[10]

o Visually observe if the solid dissolves completely. If it does, the substance is considered
soluble. If not, it is considered insoluble or sparingly soluble in that solvent.

o Quantitative Assessment (if required):

o Prepare a saturated solution of isooctyl hydrogen succinate in the solvent of interest at
a constant temperature.

o Carefully separate a known volume of the saturated solution from any undissolved solid.

o Evaporate the solvent from the known volume of the solution and weigh the remaining
solid residue.

o Calculate the solubility in terms of g/100 mL or other appropriate units.

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a chemical compound.
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Workflow for Physical Property Characterization
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Caption: General workflow for determining the physical properties of a chemical compound.

Conclusion
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This technical guide has presented the currently available physical property data for isooctyl
hydrogen succinate and provided detailed, standardized experimental protocols for the
determination of its key physical characteristics. The provided workflow and methodologies
offer a robust framework for researchers and scientists in the pharmaceutical and chemical
industries to fully characterize this compound. The lack of publicly available data highlights the
necessity for empirical determination of these properties for comprehensive material
understanding and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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